Cas no 66592-84-5 (Adenosine-2,8-t2 (9CI))

Adenosine-2,8-t2 (9CI) structure
Adenosine-2,8-t2 (9CI) structure
Product Name:Adenosine-2,8-t2 (9CI)
CAS No:66592-84-5
MF:C10H13N5O4
MW:271.257539987564
CID:524799
PubChem ID:171798
Update Time:2025-04-19

Adenosine-2,8-t2 (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine-2,8-t2 (9CI)
    • ADENOSINE, [2,8-3H]
    • (2,8-~3~H_2_)adenosine
    • (2,8-3H)Adenosine
    • Adenosine-2,8-t2
    • Adenosine-2,8-t2(9ci)
    • 66592-84-5
    • DTXSID30216758
    • Inchi: 1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1/i2T,3T
    • InChI Key: OIRDTQYFTABQOQ-PKNMYNGRSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C([3H])=NC2C(N)=NC([3H])=NC1=2)O)O

Computed Properties

  • Exact Mass: 271.113
  • Monoisotopic Mass: 271.113
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.1
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Boiling Point: 676.3°Cat760mmHg
  • Flash Point: 362.8°C
  • PSA: 139.54000
  • LogP: -1.39880

Adenosine-2,8-t2 (9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C
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